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(-)-Menthone, also known as L-menthone or p-menthan-3-one, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, (-)-menthone is considered to be an isoprenoid lipid molecule (-)-Menthone exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (-)-menthone is primarily located in the membrane (predicted from logP) and cytoplasm (-)-Menthone exists in all eukaryotes, ranging from yeast to humans (-)-Menthone is a fresh, green, and minty tasting compound that can be found in ...